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Compound of Interest

Compound Name: Cryosim-3

Cat. No.: B606820

For researchers, scientists, and drug development professionals utilizing Cryosim-3, a potent
and selective TRPMS8 receptor agonist, ensuring its proper disposal is a critical component of
laboratory safety and environmental responsibility. This guide provides a comprehensive, step-
by-step procedure for the safe handling and disposal of Cryosim-3, CAS Number 1507344-37-
7.

Chemical and Physical Properties

A clear understanding of Cryosim-3's properties is fundamental to its safe management. The
following table summarizes its key chemical and physical data.
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Property Value

Chemical Name 1-Diisopropylphosphorylnonane

Alias C3

CAS Number 1507344-37-7

Molecular Formula C15H330P

Molecular Weight 260.40 g/mol

Form Oil[1]

Color Colorless to yellow[1]

Hazard Classification Not a hazardous substance or mixture[2]
Storage Temperature 2-8°C[1]

Experimental Protocols: Disposal of Cryosim-3

Based on the Safety Data Sheet (SDS), Cryosim-3 is not classified as a hazardous substance.
[2] However, it is imperative to follow standard laboratory procedures for chemical waste to
ensure safety and compliance.

Personnel Safety: Before beginning any disposal procedure, ensure appropriate Personal
Protective Equipment (PPE) is worn, including:

o Safety glasses or goggles

o Chemical-resistant gloves (e.g., nitrile)

o Laboratory coat

Disposal of Unused or Waste Cryosim-3 (as supplied):

o Consult Local Regulations: Always consult your institution's Environmental Health and Safety
(EHS) department and local regulations for chemical waste disposal. Procedures can vary
significantly.
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o Waste Collection:

o Transfer any unused or waste Cryosim-3 into a designated and clearly labeled chemical
waste container.

o The container should be made of a compatible material, such as glass or high-density
polyethylene.

o The label should include the full chemical name ("Cryosim-3" or "1-
Diisopropylphosphorylnonane™) and the CAS number (1507344-37-7).

o Storage: Store the waste container in a designated, well-ventilated, and secure chemical
waste storage area, away from incompatible materials.

e Arranging for Pickup: Contact your institution's EHS or a licensed chemical waste disposal
contractor to arrange for the collection and proper disposal of the waste.

Disposal of Diluted Solutions or Contaminated Materials:

e Aqueous Solutions: While Cryosim-3 is described as water-soluble, disposal of dilute
agueous solutions down the drain is generally not recommended without explicit approval
from your EHS department. Collect these solutions in a labeled aqueous waste container.

e Contaminated Labware:

o Disposable Items: Items such as pipette tips, and gloves that are contaminated with
Cryosim-3 should be placed in a designated solid chemical waste container.

o Reusable Glassware: Glassware should be decontaminated by rinsing with an appropriate
solvent (e.g., ethanol or acetone) in a fume hood. The rinsate should be collected as
hazardous waste. After decontamination, the glassware can be washed according to
standard laboratory procedures.

Logical Workflow for Cryosim-3 Disposal

The following diagram illustrates the decision-making process and steps for the proper disposal
of Cryosim-3.
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Cryosim-3 Disposal Workflow

Start: Cryosim-3 Waste Generated

Waste As#essment

Identify Waste Type

Contgminated

Contaminated Materials

Solid

Collect Solid Waste
(Gloves, Pipette Tips)

Solid or Liquid? |-#

Unused/Pure

Liquid
Unused/Pure Cryosim-3
y
Collect Liquid Waste Collect in Labeled
(Agueous Solutions, Rinsate) Chemical Waste Container

Final Disposal

> Store in Designated <

Waste Area

i

Contact EHS for Pickup

End: Proper Disposal

Click to download full resolution via product page

Cryosim-3 Disposal Workflow Diagram
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This guide is intended to provide essential information for the safe disposal of Cryosim-3.
Always prioritize your institution's specific protocols and consult with your EHS department to
ensure full compliance and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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